Cas no 77455-48-2 (5-(2,6-Dichlorophenyl)-1-methyl-1H-tetrazole)

• Product Name: 5-(2,6-Dichlorophenyl)-1-methyl-1H-tetrazole
• CAS No: 77455-48-2
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• CID: 2801812
• PubChem ID: 12672549
• Update Time: 2025-04-21

5-(2,6-Dichlorophenyl)-1-methyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 77455-48-2
• DTXSID80506398
• 5-(2,6-Dichlorophenyl)-1-methyl-1H-tetrazole

• Inchi： 1S/C8H6Cl2N4/c1-14-8(11-12-13-14)7-5(9)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： REGCOGVVDNTSTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NN=NN1C)Cl

Computed Properties

• Exact Mass: 227.9969516Da
• Monoisotopic Mass: 227.9969516Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6Ų